4-[(2,2,3,3-Tetrafluoropropyl)sulfanyl]benzene-1,2-diamine

• CAS No.: 54029-84-4
• Molecular Formula: C9H10F4N2S
• Molecular Weight: 254.25 g/mol
• IUPAC Name: 4-(2,2,3,3-tetrafluoropropylsulfanyl)benzene-1,2-diamine
• InChI: InChI=1S/C9H10F4N2S/c10-8(11)9(12,13)4-16-5-1-2-6(14)7(15)3-5/h1-3,8H,4,14-15H2
• InChI Key: CLJPGDWTNIWLMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1SCC(C(F)F)(F)F)N)N

Description

4-[(2,2,3,3-Tetrafluoropropyl)sulfanyl]benzene-1,2-diamine is a useful research compound. Its molecular formula is C9H10F4N2S and its molecular weight is 254.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4 G. of 2-nitro-4-(2,2,3,3-tetrafluoropropylthio) aniline is treated with 24 g. of stannous chloride in 25 ml. on concentrated hydrochloric acid. The mixture is stirred for one-half hour, basified with ammonium hydroxide and extracted with chloroform. The chloroform solution is filtered, dried over sodium sulfate, and evaporated to give 1,2-diamino-4-(2,2,3,3-tetrafluoropropylthio) benzene.